![molecular formula C22H23N3O3 B2800769 1-(3-(1H-benzo[d]imidazol-2-yl)azetidin-1-yl)-2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)ethanone CAS No. 1334374-23-0](/img/structure/B2800769.png)
1-(3-(1H-benzo[d]imidazol-2-yl)azetidin-1-yl)-2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3-(1H-benzo[d]imidazol-2-yl)azetidin-1-yl)-2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)ethanone is a useful research compound. Its molecular formula is C22H23N3O3 and its molecular weight is 377.444. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimycotic Activity
Research has indicated that benzimidazole derivatives can possess significant antimycotic (antifungal) properties. For example, studies on compounds structurally related to benzimidazoles have shown promising results against fungal infections, suggesting potential applications in developing new antifungal agents (Raga et al., 1992).
Heterocyclic Compound Synthesis
Benzimidazole derivatives are crucial in synthesizing heterocyclic compounds, which are foundational in medicinal chemistry for creating drugs with various therapeutic effects. Research has detailed methods for synthesizing oxazepine, pyrazole, and isoxazole compounds from 2-aminobenzimidazole, showcasing the versatility of benzimidazole derivatives in producing diverse chemical structures with potential pharmacological applications (Adnan et al., 2014).
Cytotoxic Activity
Novel hybrid compounds incorporating benzimidazole structures have been synthesized and evaluated for their cytotoxic activity against various human tumor cell lines. This research underscores the potential of benzimidazole derivatives in developing new anticancer drugs (Zhengfen et al., 2017).
Anti-inflammatory Applications
Benzimidazole derivatives have also been explored for their anti-inflammatory properties. Studies on indolyl azetidinones, which are chemically related, have demonstrated potential applications in creating anti-inflammatory medications, comparing favorably with non-steroidal anti-inflammatory drugs (NSAIDs) (Kalsi et al., 1990).
Antimicrobial Activity
The synthesis and evaluation of nitrogen and sulfur-containing heterocyclic compounds, including azetidinones and thiazolidinones derived from benzimidazole precursors, have shown notable antimicrobial activity. This research points to the utility of benzimidazole derivatives in designing new antimicrobial agents (Mistry & Desai, 2006).
Properties
IUPAC Name |
1-[3-(1H-benzimidazol-2-yl)azetidin-1-yl]-2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O3/c1-22(2)10-14-6-5-9-18(20(14)28-22)27-13-19(26)25-11-15(12-25)21-23-16-7-3-4-8-17(16)24-21/h3-9,15H,10-13H2,1-2H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HEWUVAIXFSWFOT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2=C(O1)C(=CC=C2)OCC(=O)N3CC(C3)C4=NC5=CC=CC=C5N4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.